5-chloro-N-ethyl-1,3-thiazol-2-amine
Description
“5-chloro-N-ethyl-1,3-thiazol-2-amine” is a derivative of thiazole, a heterocyclic compound that contains both sulfur and nitrogen . Thiazoles are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .
Molecular Structure Analysis
Thiazoles are planar and characterized by significant pi-electron delocalization, which gives them some degree of aromaticity . The aromaticity is estimated by the chemical shift of the ring proton, and the calculated pi-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-N-ethyl-1,3-thiazol-2-amine involves the reaction of ethylamine with 2-chloroacetyl chloride to form N-ethyl-2-chloroacetamide, which is then reacted with thioamide to form 5-chloro-N-ethyl-1,3-thiazol-2-amine.", "Starting Materials": [ "Ethylamine", "2-chloroacetyl chloride", "Thioamide" ], "Reaction": [ "Step 1: Ethylamine is reacted with 2-chloroacetyl chloride in the presence of a base such as triethylamine to form N-ethyl-2-chloroacetamide.", "Step 2: Thioamide is added to the reaction mixture and heated to form 5-chloro-N-ethyl-1,3-thiazol-2-amine.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1523025-81-1 |
Product Name |
5-chloro-N-ethyl-1,3-thiazol-2-amine |
Molecular Formula |
C5H7ClN2S |
Molecular Weight |
162.6 |
Purity |
95 |
Origin of Product |
United States |
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